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Compound of Interest

Compound Name:
tert-Butyl 4-(pyrimidin-4-

yl)piperazine-1-carboxylate

Cat. No.: B153353 Get Quote

An In-depth Technical Guide to tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 4-(pyrimidin-4-
yl)piperazine-1-carboxylate, a key intermediate in pharmaceutical research and development.

This document details its chemical identity, structure, physicochemical properties, and its

significant role as a building block in the synthesis of targeted therapeutics, particularly kinase

inhibitors.

Chemical Identity and Structure
tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate is a heterocyclic compound featuring a

pyrimidine ring linked to a piperazine ring, which is protected by a tert-butoxycarbonyl (Boc)

group.

CAS Number: 221050-89-1

Molecular Formula: C₁₃H₂₀N₄O₂

Chemical Structure:
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Physicochemical and Analytical Data
A thorough understanding of the physicochemical and analytical properties of tert-butyl 4-
(pyrimidin-4-yl)piperazine-1-carboxylate is essential for its application in synthesis and drug

design.

Property Value Reference

Molecular Weight 264.32 g/mol [1]

Boiling Point 398.0±32.0 °C [1]

Storage Temperature 2-8°C [1]

Note: The provided data is based on commercially available information. For detailed

experimental values, further analytical characterization is recommended.

Role in Drug Discovery and Development
tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate serves as a crucial intermediate in the

synthesis of a variety of bioactive molecules. Its structural components, the pyrimidine and

piperazine rings, are common pharmacophores found in numerous therapeutic agents.

The primary application of this compound is in the development of kinase inhibitors.[1] Kinases

are a class of enzymes that play a critical role in cell signaling pathways, and their

dysregulation is implicated in various diseases, including cancer and inflammatory disorders.

The pyrimidine moiety can act as a hinge-binding motif in the ATP-binding pocket of many

kinases, while the piperazine ring provides a versatile point for substitution to enhance potency,

selectivity, and pharmacokinetic properties.
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Derivatives of similar piperazine-containing pyrimidines have been investigated for their

potential as inhibitors of various kinases, including those involved in cell cycle regulation and

signal transduction.

Experimental Protocols
While a specific, detailed, step-by-step synthesis protocol for tert-butyl 4-(pyrimidin-4-
yl)piperazine-1-carboxylate is not readily available in the public domain, a general synthetic

approach can be inferred from the synthesis of analogous compounds. The synthesis would

likely involve the nucleophilic aromatic substitution of a halogenated pyrimidine with tert-butyl

piperazine-1-carboxylate.

Hypothetical Synthetic Workflow:

4-chloropyrimidine

Nucleophilic Aromatic
Substitution

tert-Butyl
piperazine-1-carboxylate

tert-Butyl
4-(pyrimidin-4-yl)piperazine-

1-carboxylate

Click to download full resolution via product page

Caption: Hypothetical synthesis of the target compound.

General Experimental Considerations:

Reaction Conditions: The reaction is typically carried out in a suitable solvent, such as an

alcohol or a polar aprotic solvent, often in the presence of a base to neutralize the hydrogen

halide formed.

Purification: The crude product is usually purified by column chromatography on silica gel.

Characterization: The final product's identity and purity are confirmed using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and High-Performance Liquid Chromatography (HPLC).
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Potential Signaling Pathway Involvement
Given its role as an intermediate for kinase inhibitors, the final drug molecules derived from

tert-butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate are designed to modulate specific

signaling pathways. The exact pathway depends on the kinase being targeted.

Illustrative Kinase Inhibitor Signaling Pathway:
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Caption: Example of a kinase inhibitor's mechanism.

This diagram illustrates a simplified PI3K/Akt/mTOR signaling pathway, a common target in

cancer therapy. Kinase inhibitors developed from the title compound could potentially target

kinases within this or other critical cellular signaling cascades.

Conclusion
tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate is a valuable chemical entity for

medicinal chemists and drug development professionals. Its versatile structure provides a

foundation for the synthesis of potent and selective kinase inhibitors, highlighting its importance

in the ongoing quest for novel therapeutics. Further research into the synthesis and application

of this intermediate will undoubtedly contribute to the expansion of the drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate [myskinrecipes.com]

To cite this document: BenchChem. [tert-Butyl 4-(pyrimidin-4-yl)piperazine-1-carboxylate
CAS number and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153353#tert-butyl-4-pyrimidin-4-yl-piperazine-1-
carboxylate-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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